4-(1-Methyltetrazol-5-yl)benzyl chloride
Cat. No. B8430706
M. Wt: 208.65 g/mol
InChI Key: LNQNHFJDNQJCGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08124629B2
Procedure details
To a suspension of 4-(chloromethyl)-N-methyl-benzamide (50 mmol) in toluene (200 mL) was added thionyl chloride (29.1 mL, 400 mmol) at room temperature. The resulting suspension was heated at reflux for 15 hours. The reaction mixture was cooled to room temperature and then concentrated under vacuum. The residue was azeotroped with toluene and dried under high vacuum. To a suspension of sodium azide (4.55 g, 70 mmol) in acetonitrile (100 mL) was added chlorotrimethylsilane (9.15 mL, 73.4 mmol) at room temperature and the suspension was stirred for 1.5 hours. The reaction mixture was cooled to −10° C. and the above crude imidoyl chloride (50 mmol) in acetonitrile (65 mL) was added over 5 minutes. The mixture was stirred for 2 hours at 0° C. and then stirred at room temperature for 15 hours. The reaction mixture was diluted with water and extracted with ethyl acetate (2×100 mL). The combined organic extracts were washed with brine and dried over anhydrous magnesium sulfate. Filtration and concentration gave a light yellow solid which was dissolved in hexanes-ethyl acetate (220 mL, 11:9 ratio) at 60-70° C. The resulting solution was stored in the refrigerator overnight and the precipitated solids were collected by filtration and washed with hexanes. After drying in air, 4-(1-methyltetrazol-5-yl)benzyl chloride was isolated as 6.26 g (60%) of a white solid. 1H NMR (300 MHz, CDCl3) δ ppm 7.76 (d, J=8.2 Hz, 2 H), 7.61 (d, J=8.2 Hz, 2 H), 4.67 (s, 2 H), 4.20 (s, 3 H). HRMS (ES+) cald. for C9H9ClN4 [(M+H)+] 209.0589, obsd. 209.0588.
[Compound]
Name
imidoyl chloride
Quantity
50 mmol
Type
reactant
Reaction Step Six
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][C:3]1[CH:12]=[CH:11][C:6]([C:7]([NH:9][CH3:10])=O)=[CH:5][CH:4]=1.S(Cl)(Cl)=O.[N-:17]=[N+:18]=[N-:19].[Na+].Cl[Si](C)(C)C>C1(C)C=CC=CC=1.C(#N)C.O>[CH3:10][N:9]1[C:7]([C:6]2[CH:11]=[CH:12][C:3]([CH2:2][Cl:1])=[CH:4][CH:5]=2)=[N:19][N:18]=[N:17]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
|
|
Smiles
|
O
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Step Two
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Name
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|
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Quantity
|
50 mmol
|
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Type
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reactant
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Smiles
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ClCC1=CC=C(C(=O)NC)C=C1
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Name
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|
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Quantity
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200 mL
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Type
|
solvent
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Smiles
|
C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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29.1 mL
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Type
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reactant
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Smiles
|
S(=O)(Cl)Cl
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Step Four
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Name
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Quantity
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4.55 g
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Type
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reactant
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Smiles
|
[N-]=[N+]=[N-].[Na+]
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|
Name
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Quantity
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100 mL
|
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Type
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solvent
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Smiles
|
C(C)#N
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Step Five
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Name
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|
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Quantity
|
9.15 mL
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Type
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reactant
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|
Smiles
|
Cl[Si](C)(C)C
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Step Six
[Compound]
|
Name
|
imidoyl chloride
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|
Quantity
|
50 mmol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
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|
|
Quantity
|
65 mL
|
|
Type
|
solvent
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|
Smiles
|
C(C)#N
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the suspension was stirred for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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The resulting suspension was heated
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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at reflux for 15 hours
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Duration
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15 h
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under vacuum
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was azeotroped with toluene
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CUSTOM
|
Type
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CUSTOM
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|
Details
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dried under high vacuum
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was cooled to −10° C.
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The mixture was stirred for 2 hours at 0° C.
|
|
Duration
|
2 h
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred at room temperature for 15 hours
|
|
Duration
|
15 h
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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extracted with ethyl acetate (2×100 mL)
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WASH
|
Type
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WASH
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|
Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
Filtration and concentration
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
gave a light yellow solid which
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
was dissolved in hexanes-ethyl acetate (220 mL, 11:9 ratio) at 60-70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was stored in the refrigerator overnight
|
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Duration
|
8 (± 8) h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitated solids were collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with hexanes
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After drying in air
|
Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1N=NN=C1C1=CC=C(CCl)C=C1
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|
Name
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|
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Type
|
product
|
|
Smiles
|
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.26 g | |
| YIELD: PERCENTYIELD | 60% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
